Cas no 2227669-98-7 (rac-(1R,2S)-2-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid
• CAS No: 2227669-98-7
• MF: C₈H₁₀F₂O₂
• MW: 176.160609722137
• CID: 6386000
• PubChem ID: 165630098
• Update Time: 2025-05-26

rac-(1R,2S)-2-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid
• EN300-1947683
• 2227669-98-7

• Inchi： 1S/C8H10F2O2/c9-8(10)2-4(3-8)5-1-6(5)7(11)12/h4-6H,1-3H2,(H,11,12)/t5-,6+/m0/s1
• InChI Key： CSCMZIBTYIYTAJ-NTSWFWBYSA-N
• SMILES： FC1(CC(C1)[C@@H]1C[C@H]1C(=O)O)F

Computed Properties

• Exact Mass: 176.06488588g/mol
• Monoisotopic Mass: 176.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,2S)-2-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid

Research Brief on rac-(1R,2S)-2-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid (CAS: 2227669-98-7)

rac-(1R,2S)-2-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid (CAS: 2227669-98-7) is a novel chiral cyclopropane derivative that has recently garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique cyclobutyl and cyclopropyl motifs, has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of therapeutics targeting various diseases, including metabolic disorders and inflammatory conditions.

Recent studies have highlighted the compound's structural versatility and its ability to modulate biological targets with high specificity. The presence of the difluorocyclobutyl group enhances its metabolic stability and bioavailability, making it an attractive candidate for further pharmacological evaluation. Researchers have employed advanced synthetic strategies, including asymmetric catalysis and ring-closing metathesis, to optimize the yield and enantiomeric purity of this compound.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting specific enzymes involved in inflammatory pathways. For instance, rac-(1R,2S)-2-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid has been shown to selectively inhibit cyclooxygenase-2 (COX-2) with minimal effects on COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been evaluated in preclinical models, revealing favorable properties for oral administration.

The compound's mechanism of action involves the stabilization of specific protein-ligand interactions, as revealed by X-ray crystallography and molecular docking studies. These structural insights have paved the way for the rational design of derivatives with improved potency and selectivity. Furthermore, recent patent filings indicate growing commercial interest in this compound, with several pharmaceutical companies exploring its applications in next-generation therapeutics.

Despite these advancements, challenges remain in scaling up the synthesis of rac-(1R,2S)-2-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid while maintaining high enantiomeric purity. Researchers are investigating continuous flow chemistry and biocatalytic approaches to address these issues. Future directions include expanding the compound's therapeutic scope to other indications, such as oncology and neurodegenerative diseases, and exploring its potential in combination therapies.

In conclusion, rac-(1R,2S)-2-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid represents a promising scaffold in medicinal chemistry, with demonstrated biological activity and favorable drug-like properties. Ongoing research aims to further elucidate its therapeutic potential and overcome synthetic challenges, positioning it as a valuable candidate for clinical development.